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Compound of Interest

Compound Name: 6-Chloropyrazine-2-carboxylic acid

Cat. No.: B1315797

This technical guide provides a comprehensive overview of the melting and boiling points of 6-
Chloropyrazine-2-carboxylic acid, a versatile heterocyclic compound utilized as a key
building block in the pharmaceutical and agrochemical industries. This document is intended
for researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Core Physicochemical Data

The key physical properties of 6-Chloropyrazine-2-carboxylic acid are summarized in the
table below for quick reference.

Property Value Source

Melting Point 160 °C (decomposes) [11[2]

Boiling Point Not available (decomposes)

Molecular Formula CsH3CIN20:2 [2]

Molecular Weight 158.54 g/mol [2]

Appearance White to green to brown 2]
powder/crystal

CAS Number 23688-89-3 [11[2]
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Experimental Protocols

While specific experimental details for the determination of the melting point of 6-
Chloropyrazine-2-carboxylic acid are not extensively published, a standard and widely
accepted methodology for such a determination is the capillary melting point method.

General Protocol for Melting Point Determination (Capillary Method):

Sample Preparation: A small, dry sample of 6-Chloropyrazine-2-carboxylic acid is finely
powdered.

o Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube,
sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a
heating block or an oil bath and a thermometer or a digital temperature sensor.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

o Observation: The sample is observed through a magnifying lens. The melting range is
recorded from the temperature at which the first drop of liquid appears to the temperature at
which the entire sample has liquefied. For 6-Chloropyrazine-2-carboxylic acid,
decomposition is noted at 160 °C.[1][2] It is common for such measurements to be
uncorrected.[3][4]

Synthesis and Reaction Pathways

6-Chloropyrazine-2-carboxylic acid is a valuable intermediate in the synthesis of various
derivatives. One common reaction is the formation of amides, which are of interest in the
development of new therapeutic agents.

The following diagram illustrates a general workflow for the synthesis of 6-chloropyrazine-2-
carboxamide derivatives.
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Caption: A generalized workflow for the synthesis of 6-chloropyrazine-2-carboxamide
derivatives.

Another significant synthetic application is the hydrolysis of its methyl ester to yield the
carboxylic acid.

The diagram below outlines the hydrolysis process.
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Caption: Workflow for the hydrolysis of methyl 6-chloropyrazine-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 6-Chloropyrazine-2-carboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315797#6-chloropyrazine-2-carboxylic-acid-melting-
point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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